Cas no 1593543-00-0 ((3’S)-ent-Ezetimibe)
(3’S)-ent-Ezetimibe structure
Product Name:(3’S)-ent-Ezetimibe
CAS No:1593543-00-0
MF:C24H21F2NO3
MW:409.425253629684
MDL:MFCD28411236
CID:3163602
PubChem ID:51456072
Update Time:2025-04-21
(3’S)-ent-Ezetimibe Chemical and Physical Properties
Names and Identifiers
-
- EzetimiBe impurity 15
- (3’S)-ent-Ezetimibe
- UNII-7XS0TM202F
- (3S,4R)-1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one
- Azetidinone, 1-(4-fluorophenyl)-3-((3S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)-, (3S,4R)-
- CS-0164699
- S,S,R-EZETIMIBE [USP IMPURITY]
- Ezetimibe (3S,4R,3'S)-Isomer (Ezetimibe Impurity pound(c)
- DTXSID501111386
- Ezetimibe (3S,4R,3'S)-Isomer
- F19405
- (3S,4R)-1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone
- S,S,R-ezetimibe [USP]
- SCHEMBL6050387
- (3'S)-ent-Ezetimibe
- 7XS0TM202F
- EN300-21607007
- (3S,4R)-1-(4-Fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one
- 1593543-00-0
- 2-Azetidinone, 1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-, (3S,4R)-; (3S,4R)-1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxy-propyl]-4-(4-hydroxyphenyl)azetidin-2-one; (3S,4R)-1-(4-Fluorophenyl)-3-[(S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one; S,S,R-Ezetimibe (USP)
-
- MDL: MFCD28411236
- Inchi: 1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22-,23-/m0/s1
- InChI Key: OLNTVTPDXPETLC-VABKMULXSA-N
- SMILES: FC1C=CC(=CC=1)N1C([C@@H](CC[C@@H](C2C=CC(=CC=2)F)O)[C@@H]1C1C=CC(=CC=1)O)=O
Computed Properties
- Exact Mass: 409.14894986Da
- Monoisotopic Mass: 409.14894986Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 60.8Ų
(3’S)-ent-Ezetimibe Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E975090-5mg |
(3’S)-ent-Ezetimibe |
1593543-00-0 | 5mg |
$ 227.00 | 2023-09-07 | ||
| TRC | E975090-50mg |
(3’S)-ent-Ezetimibe |
1593543-00-0 | 50mg |
$ 1748.00 | 2023-09-07 | ||
| Enamine | EN300-21607007-0.05g |
(3S,4R)-1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one |
1593543-00-0 | 0.05g |
$2755.0 | 2023-09-16 | ||
| A2B Chem LLC | AF00607-10mg |
(3S,4R)-1-(4-fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one |
1593543-00-0 | > 95% | 10mg |
$399.00 | 2024-04-20 | |
| A2B Chem LLC | AF00607-50mg |
(3S,4R)-1-(4-fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one |
1593543-00-0 | > 95% | 50mg |
$1237.00 | 2024-04-20 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY375695-1g |
(3S,4R)-1-(4-Fluorophenyl)-3-[(S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one |
1593543-00-0 | ≥95% | 1g |
¥22500.00 | 2025-04-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_2059840-10mg |
Ezetimibe impurity SSR, 95% |
1593543-00-0 | 95% | 10mg |
¥2250.00 | 2025-04-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_2059840-25mg |
Ezetimibe impurity SSR, 95% |
1593543-00-0 | 95% | 25mg |
¥3875.00 | 2025-04-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_2059840-100mg |
Ezetimibe impurity SSR, 95% |
1593543-00-0 | 95% | 100mg |
¥7500.00 | 2025-04-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_2059840-250mg |
Ezetimibe impurity SSR, 95% |
1593543-00-0 | 95% | 250mg |
¥12750.00 | 2025-04-18 |
(3’S)-ent-Ezetimibe Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
1593543-00-0 ((3’S)-ent-Ezetimibe) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent